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4-Bromo-2-chloro-6-fluorobenzaldehyde (CAS No. 929621-33-0) is a synthetically valuable
aromatic aldehyde.[1] Its utility in medicinal chemistry and materials science stems from the
unique electronic and steric environment created by its three distinct halogen substituents. The
aldehyde group provides a reactive handle for a multitude of chemical transformations, while
the bromine, chlorine, and fluorine atoms modulate the reactivity of both the aldehyde and the
aromatic ring. They also offer sites for further functionalization, for instance, through cross-
coupling reactions at the bromine-substituted position.

Understanding the physical properties of this compound is not merely an academic exercise; it
is a prerequisite for its effective use. The melting point is a critical indicator of purity and a key
parameter for handling and storage, while the boiling point governs the conditions required for
purification by distillation and for conducting reactions in the liquid phase.

Physicochemical Data and Theoretical Context

While specific, experimentally verified melting and boiling point data for 4-Bromo-2-chloro-6-
fluorobenzaldehyde are not widely published in readily accessible databases, we can predict
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and understand its properties by examining related structures and the fundamental principles of

intermolecular forces.

Table 1: Physicochemical Properties of 4-Bromo-2-chloro-6-fluorobenzaldehyde and Related

Analogs
Molecular ] ] . .
. Melting Point Boiling Point
Compound CAS Number Weight ( g/mol . .
(°C) (°C)
)
4-Bromo-2-
chloro-6- Not specified -
929621-33-0[1] 237.45 ] Not specified
fluorobenzaldehy (solid expected)
de
2-Chloro-6-
fluorobenzaldehy  387-45-1 158.56 32-35 104-105
de
4-Bromo-2-
fluorobenzaldehy  57848-46-1 203.01 58-62 42 (at 19 mmHg)
de
Benzaldehyde
_ 100-52-7 106.12 -26 178.1
(unsubstituted)

Data sourced from various chemical suppliers and databases.[2][3]

Analysis of Intermolecular Forces and Substituent

Effects:

The physical state and phase transition temperatures of a molecular compound are dictated by

the strength of its intermolecular forces. For substituted benzaldehydes, these are primarily

dipole-dipole interactions and London dispersion forces.[4]

e Dipole-Dipole Interactions: The carbon-oxygen double bond of the aldehyde group is highly

polarized, creating a significant dipole moment.[4] The electronegative halogen substituents

(F, CI, Br) further withdraw electron density from the aromatic ring, enhancing the overall
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molecular polarity. This leads to stronger dipole-dipole attractions compared to non-polar
hydrocarbons of similar size, resulting in higher melting and boiling points.[4]

London Dispersion Forces: These forces increase with the number of electrons and the
surface area of the molecule. The presence of a heavy bromine atom and a chlorine atom in
4-Bromo-2-chloro-6-fluorobenzaldehyde significantly increases its molecular weight
(237.45 g/mol ) compared to simpler analogs like 2-Chloro-6-fluorobenzaldehyde (158.56
g/mol ).[3] This leads to substantially stronger dispersion forces, which would be expected to
raise both the melting and boiling points.

Crystal Packing and Melting Point: The melting point is also highly sensitive to how well the
molecules pack into a crystal lattice. The irregular shape and multiple substituents on 4-
Bromo-2-chloro-6-fluorobenzaldehyde may disrupt crystal symmetry compared to a
simpler molecule like 4-Bromo-2-fluorobenzaldehyde, which could potentially lower its
melting point. However, the increased intermolecular forces are generally the dominant
factor. Given that the less halogenated analogs are solids at room temperature, it is certain
that 4-Bromo-2-chloro-6-fluorobenzaldehyde is also a solid.[3]

Experimental Determination Protocols

Given the absence of published data, empirical determination is essential. The following
protocols are designed to be self-validating, providing accurate and reproducible results.

Protocol 1: Melting Point Determination via Capillary
Method

The melting point of a pure crystalline solid is typically a sharp, narrow range (0.5-1.0°C).[5] A
broad melting range often indicates the presence of impurities.[5] This protocol uses a standard
digital melting point apparatus.

Methodology:
e Sample Preparation:
o Ensure the 4-Bromo-2-chloro-6-fluorobenzaldehyde sample is crystalline and dry.

o Place a small amount of the sample on a clean, dry watch glass.
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o Crush the sample into a fine powder using a spatula.

o Gently tap the open end of a capillary tube into the powder until a small amount (1-2 mm
in height) of the sample is packed into the closed end.[6][7]

e Apparatus Setup:
o Insert the packed capillary tube into the heating block of the melting point apparatus.
o Ensure the sample is visible through the magnifying lens.

e Measurement:

o Rapid Determination (Optional but Recommended): Set a fast ramp rate (~10-20°C/min) to
quickly find an approximate melting range. This saves time during the accurate
measurement.

o Accurate Determination: Prepare a new capillary tube. Allow the apparatus to cool to at
least 20°C below the approximate melting point.

o Set a slow heating rate of 1-2°C per minute. A slow rate is critical for allowing the system
to remain in thermal equilibrium, ensuring an accurate reading.[7]

o Record the temperature (T1) at which the first drop of liquid appears.
o Record the temperature (T2) at which the last crystal of the solid melts completely.[5]
o The melting point is reported as the range T1-T2.

o Perform the measurement in triplicate to ensure reproducibility.
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Protocol 2: Boiling Point Determination via Microscale
Capillary Method

Determining the boiling point for small quantities of a substance can be effectively done using a
microscale method, which relies on the principle that a liquid's boiling point is the temperature
at which its vapor pressure equals the surrounding atmospheric pressure.[5][8]

Methodology:
e Sample Preparation:

o Add approximately 0.5 mL of liquid 4-Bromo-2-chloro-6-fluorobenzaldehyde (if melted)
or a solution in a high-boiling inert solvent into a small test tube (e.g., a Durham tube).

o Take a standard melting point capillary tube and seal one end in a flame.

o Place this sealed capillary tube, open end down, into the test tube containing the sample.
e Apparatus Setup:

o Attach the test tube assembly to a thermometer using a wire or rubber band.

o Suspend the assembly in a heating bath (e.g., a Thiele tube or a beaker filled with mineral
oil) so that the sample is below the oil level.[6]

e Measurement:
o Heat the bath gently and stir to ensure uniform temperature distribution.

o As the temperature rises, air trapped in the inverted capillary will expand and slowly
bubble out.

o When the temperature approaches the boiling point, a rapid and continuous stream of
bubbles will emerge from the capillary tip. This occurs as the sample vaporizes and its
vapor pressure exceeds the atmospheric pressure.[8]

o Remove the heat source and allow the apparatus to cool slowly.
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o The stream of bubbles will slow down and eventually stop. At the exact moment the
bubbling ceases and the liquid just begins to be drawn back into the capillary tube, the
vapor pressure inside the capillary equals the external atmospheric pressure.

o Record the temperature at this exact moment. This is the boiling point.[8]

o Crucially, record the atmospheric pressure at the time of the experiment, as boiling point is
pressure-dependent.[5][6]
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Caption: Microscale workflow for boiling point determination.
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Applications in Drug Discovery and Development

The precise determination of melting and boiling points for intermediates like 4-Bromo-2-
chloro-6-fluorobenzaldehyde is critical for several stages of the drug discovery pipeline:

Purity Assessment: A sharp melting point provides a quick and cost-effective confirmation of
sample purity after synthesis and purification.

Process Development: Knowing the boiling point is essential for developing purification
protocols such as vacuum distillation, allowing for the removal of solvents or lower-boiling
impurities without degrading the compound.

Reaction Condition Optimization: For reactions conducted above the compound's melting
point, knowledge of the phase transition ensures a homogeneous reaction mixture. The
boiling point defines the upper temperature limit for reactions at a given pressure.

Chemical Synthesis: This compound is a key building block. For example, related
halogenated benzaldehydes are used in the synthesis of antiseptics like flucloxacillin and in
creating complex heterocyclic compounds for various therapeutic targets.[3][9] The ability to
manipulate and purify this intermediate reliably is foundational to synthesizing the final active

pharmaceutical ingredient (API).

Conclusion

4-Bromo-2-chloro-6-fluorobenzaldehyde is a key chemical intermediate with significant
potential in pharmaceutical development. While its precise melting and boiling points are not
yet cataloged in major databases, a strong theoretical framework based on its molecular
structure allows for a reasoned estimation of these properties. This guide provides the detailed,
validated experimental protocols necessary for any research or process chemist to determine
these crucial parameters with confidence. The accurate characterization of such fundamental
properties is an indispensable step in advancing the synthesis of novel chemical entities for the
next generation of therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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